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Compound of Interest

Compound Name: Okadaic acid sodium

Cat. No.: B560422 Get Quote

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Okadaic acid (OA), a potent marine biotoxin, is a valuable tool in biomedical research due to its

specific inhibition of protein phosphatases 1 (PP1) and 2A (PP2A). This guide provides a

detailed comparison of the in vitro and in vivo effects of Okadaic acid, supported by

experimental data and detailed protocols to aid in the design and interpretation of research

studies.

Data Presentation: Quantitative Effects of Okadaic
Acid
The following tables summarize the quantitative effects of Okadaic acid observed in both cell-

based assays and animal models.
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Cell
Line/Enzyme

Assay Type Endpoint
Concentration/
IC50

Reference

Caco-2

Cytotoxicity

(Neutral Red

Uptake)

IC50 49 nM

HT29-MTX

Cytotoxicity

(Neutral Red

Uptake)

IC50 75 nM

SH-SY5Y Cytotoxicity IC50 27 nM

Neuro-2a Cytotoxicity EC50 21.6 nM

KB cells
Cytotoxicity

(MTT Assay)
IC50 (24h)

6.3 ng/ml (~7.8

nM)

PC12
Cytotoxicity (LDH

release)
Increased LDH 40 nM

Protein

Phosphatase 1

(PP1)

Enzyme

Inhibition
IC50 15-20 nM

Protein

Phosphatase 2A

(PP2A)

Enzyme

Inhibition
IC50 0.1-0.7 nM

In Vivo Toxicity and Pathological Effects
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Animal Model
Administration
Route

Dose
Observed
Effect

Reference

Mouse Oral (gavage)
LD50 = 760

µg/kg
Lethality

Rat
Intracerebroventr

icular (ICV)
200 ng

Memory

impairment

(increased

escape latency in

Morris water

maze)

[1]

Rat
Intracerebroventr

icular (ICV)
100 ng

Spatial cognitive

deficit
[2]

Mouse Topical (skin)
1.0 µ

g/application

73.3% tumor-

bearing mice at

week 20 (in

DMBA-initiated

skin)

[3]

Mouse Topical (skin) Not specified

100% tumor-

bearing TNF-

α+/+ mice up to

19 weeks (in

DMBA-initiated

skin)

[4]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key signaling pathways

affected by Okadaic acid and typical experimental workflows.
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Protein Phosphatases

Kinase Cascades

Cellular Effects

Okadaic Acid

PP1Inhibits

PP2A
Strongly Inhibits MAPK Pathway

(ERK, JNK, p38)

Dephosphorylates
(Inhibition leads to activation)

JAK/STAT Pathway

Dephosphorylates
(Inhibition leads to activation)

Apoptosis

Cytotoxicity

Tumor Promotion

Neurotoxicity
(Tau Hyperphosphorylation)
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Okadaic Acid Signaling Pathways
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Cell Culture & Treatment

Downstream Assays

Seed cells in multi-well plates

Treat cells with Okadaic Acid
(various concentrations and time points)

Cytotoxicity Assay
(e.g., MTT, LDH)

Apoptosis Assay
(e.g., Flow Cytometry with Annexin V)

Protein Phosphatase
Inhibition Assay

Western Blot Analysis
(for signaling proteins)

Animal Model & Dosing

Endpoint Analysis

Select animal model
(e.g., mice, rats)

Administer Okadaic Acid
(e.g., gavage, ICV, topical)

Neurobehavioral Testing
(e.g., Morris Water Maze) Tumor Monitoring & Measurement Histopathological Analysis of Tissues Biochemical Analysis of Tissues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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